Cas no 51788-26-2 (1-methyl-1H-Pyrrole-2,3-dicarboxaldehyde)

• Product Name: 1-methyl-1H-Pyrrole-2,3-dicarboxaldehyde
• CAS No: 51788-26-2
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 361398
• PubChem ID: 12400283
• Update Time: 2025-04-19

1-methyl-1H-Pyrrole-2,3-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Pyrrole-2,3-dicarboxaldehyde
• 1H-Pyrrole-2,3-dicarboxaldehyde, 1-methyl-
• 1-methylpyrrole-2,3-dicarbaldehyde
• 51788-26-2
• DTXSID00496444
• 1-Methyl-1H-pyrrole-2,3-dicarbaldehyde
• 1-methyl-2,3-diformylpyrrole

• Inchi： 1S/C7H7NO2/c1-8-3-2-6(4-9)7(8)5-10/h2-5H,1H3
• InChI Key： ORYPEKNWGPTRLU-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=O)C=CN1C

Computed Properties

• Exact Mass: 137.04771
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes